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Get Quote

Introduction

4'-Hydroxy Fenretinide-d4 (4-HPR-d4) is the deuterated analogue of Fenretinide (N-(4-

hydroxyphenyl)retinamide, 4-HPR). In cancer research, 4'-Hydroxy Fenretinide-d4 serves as

a critical internal standard for the accurate quantification of Fenretinide and its metabolites in

biological matrices using mass spectrometry-based techniques such as GC-MS or LC-MS.[1]

The research applications detailed below focus on the active compound, Fenretinide, for which

4'-Hydroxy Fenretinide-d4 is an indispensable analytical tool.

Fenretinide is a synthetic derivative of all-trans-retinoic acid that has demonstrated significant

anti-cancer activity in a wide range of preclinical and clinical studies.[2][3] Unlike naturally

occurring retinoids, Fenretinide exhibits a unique mechanism of action, primarily by inducing

apoptosis (programmed cell death) in cancer cells, and has a more favorable toxicity profile.[4]

[5] Its efficacy has been explored in various malignancies, including breast, prostate, ovarian,

lung, and neuroblastoma.[3][4][6]

Mechanism of Action

Fenretinide's anti-cancer effects are multifaceted and can be broadly attributed to several

interconnected mechanisms:
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Induction of Apoptosis through Reactive Oxygen Species (ROS) Generation: A primary

mechanism of Fenretinide is the generation of reactive oxygen species (ROS) within cancer

cells.[7] This oxidative stress triggers downstream signaling cascades, leading to apoptosis.

This process is often independent of traditional retinoic acid receptors (RARs), which

distinguishes Fenretinide from other retinoids.[6]

Ceramide Metabolism and Signaling: Fenretinide has been shown to inhibit dihydroceramide

desaturase, leading to an accumulation of dihydroceramides.[1] Alterations in ceramide

metabolism can induce endoplasmic reticulum (ER) stress, which in turn can activate pro-

apoptotic pathways.

Modulation of Key Signaling Pathways: Fenretinide influences several critical signaling

pathways involved in cell survival and proliferation:

JNK Pathway: The generation of ROS can lead to the activation of the c-Jun N-terminal

kinase (JNK) signaling cascade, which is involved in mediating apoptosis.[7][8]

mTOR Pathway: In some cancer types, such as non-small-cell lung cancer, Fenretinide

has been shown to inhibit cancer cell growth by attenuating the mTOR signaling pathway.

[2]

PKCδ Activation: Fenretinide can activate Protein Kinase C delta (PKCδ), a pro-apoptotic

protein.[1]

Anti-Angiogenic and Anti-Metastatic Effects: Fenretinide has been observed to inhibit tumor

metastasis. In preclinical models of prostate cancer, dietary Fenretinide significantly reduced

the number of lung metastases.[9] It also exhibits anti-angiogenic properties, further

contributing to its anti-tumor activity.

Quantitative Data
The following tables summarize the in vitro cytotoxicity of Fenretinide across various cancer

cell lines.

Table 1: IC50 Values of Fenretinide in Ovarian Cancer Cell Lines
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Cell Line IC50 Value (µM)

Caov-3 3.7[1]

OVCAR-3 6.9[1]

SKOV3 8.2[1]

Table 2: Effective Concentrations of Fenretinide in Various Cancer Models

Cancer Type Cell Line/Model
Effective
Concentration/Dos
e

Observed Effect

Various Cancers In vitro cell lines 1-10 µM Cytotoxic activity[3]

Myeloid Leukemia &

Lymphoma
In vitro cell lines ≥ 3 µM

Induction of

apoptosis[6]

Oral Carcinoma
CA 9-22, NA, UM

SCC 11B
1-4 µM

Inhibition of

proliferation[10]

Prostate

Adenocarcinoma
Lobund-Wistar rats 1 mmol/kg diet

Reduced lung

metastases[9]

Experimental Protocols
Protocol 1: In Vitro Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of Fenretinide on cancer cells.

Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well

and allow them to adhere overnight.

Drug Treatment: Prepare serial dilutions of Fenretinide in culture medium. Remove the old

medium from the wells and add 100 µL of the Fenretinide dilutions. Include a vehicle control

(e.g., DMSO). Incubate for 24-72 hours.
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MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.

Protocol 2: Detection of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol is for quantifying Fenretinide-induced apoptosis.

Cell Treatment: Seed cells in a 6-well plate and treat with Fenretinide at the desired

concentrations for the desired time.

Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI

according to the manufacturer's instructions.

Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

Flow Cytometry: Analyze the cells by flow cytometry. Annexin V-positive/PI-negative cells are

in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol 3: Measurement of Intracellular ROS

This protocol is for detecting the generation of reactive oxygen species.

Cell Treatment: Treat cells with Fenretinide in a 6-well plate.

Probe Loading: In the last 30 minutes of treatment, add a fluorescent ROS probe (e.g.,

DCFH-DA) to the culture medium and incubate at 37°C.

Cell Harvesting and Washing: Harvest the cells and wash with PBS to remove excess probe.
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Flow Cytometry: Resuspend the cells in PBS and analyze by flow cytometry to measure the

fluorescence intensity, which is proportional to the intracellular ROS levels.
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Caption: Key signaling pathways modulated by Fenretinide in cancer cells.
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Caption: Workflow for evaluating the in vitro anti-cancer effects of Fenretinide.
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Caption: Relationship between Fenretinide and its deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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